BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure of C.I. Acid Orange 95

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Orange 95

cat. No.: B1172612

An In-depth Technical Guide on the Molecular Structure of C.I. Acid Orange 95
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and analysis of C.I. Acid Orange 95. The information is intended for
researchers, scientists, and professionals in drug development and related fields who may
utilize this compound in their studies.

Chemical Identity and Properties

C.1. Acid Orange 95 is a double azo dye, characterized by the presence of two azo groups (-
N=N-) which act as chromophores, responsible for its orange color.[1][2] Its chemical structure
includes sulfonic acid groups, which impart water solubility and allow it to function as an acid
dye, primarily for protein fibers like wool and silk, as well as polyamides.[1][2][3]

Quantitative Data Summary

The key chemical and physical properties of C.I. Acid Orange 95 are summarized in the table
below for easy reference.
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Property Value Reference(s)
C.l. Name Acid Orange 95, 24780 [11[4115]

CAS Number 12217-33-3 [1][2][5][6]
Molecular Formula C34H28N4Na20sS:2 [11[2][4]1[6]
Molecular Weight 730.72 g/mol [11[2][4116]
Chemical Class Double Azo Dye [1][2][6]

disodium;4-hydroxy-3-[[4-[4-
[(E)-[4-hydroxy-3-

(sulfonatomethyl)phenyl]diaze

IUPAC Name (Derived) nyllcyclohexyllphenyl]ldiazenyl]  [2]
-5-
(sulfonatomethyl)naphthalene-
1-sulfonate
Appearance Cherry red powder [11[4115]
Solubility Soluble in water [1][4]15]

Molecular Structure

The molecular structure of C.I. Acid Orange 95 is complex, featuring a central 1,1-bis(4-
aminophenyl)cyclohexane moiety that is diazotized and coupled with two different aromatic
compounds: 7-Hydroxynaphthalene-1,3-disulfonic acid and phenol.[1][5][6]

Caption: Molecular structure of C.I. Acid Orange 95.

Synthesis and Experimental Protocols

The synthesis of C.I. Acid Orange 95 is a multi-step process involving diazotization and
coupling reactions.[1][5][6] Below is a representative experimental protocol based on
established chemical principles for the synthesis of azo dyes.

Synthesis Workflow

The overall workflow for the synthesis of C.l. Acid Orange 95 can be visualized as follows:
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Synthesis Workflow of C.I. Acid Orange 95
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Caption: Synthesis workflow for C.1. Acid Orange 95.

Step-by-Step Experimental Protocol
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Step 1: Tetrazotization of 1,1-Bis(4-aminophenyl)cyclohexane

A solution of 1,1-Bis(4-aminophenyl)cyclohexane is prepared in dilute hydrochloric acid.

The solution is cooled to 0-5°C in an ice bath with constant stirring.

A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine solution,
maintaining the temperature below 5°C. The addition is continued until a slight excess of
nitrous acid is detected (using starch-iodide paper).[7]

The resulting mixture, containing the tetrazonium salt, is stirred for an additional 30 minutes
at 0-5°C and used immediately in the subsequent coupling reactions.[7]

Step 2: Coupling Reactions

First Coupling: A solution of 7-Hydroxynaphthalene-1,3-disulfonic acid is prepared in an
alkaline medium (e.g., sodium carbonate solution) and cooled to 0-5°C.

Half of the tetrazonium salt solution from Step 1 is slowly added to the cooled 7-
Hydroxynaphthalene-1,3-disulfonic acid solution with vigorous stirring. The pH is maintained
in the alkaline range to facilitate the coupling reaction.

Second Coupling: A solution of phenol is prepared in an alkaline medium (e.g., sodium
hydroxide solution) and cooled to 0-5°C.

The remaining half of the tetrazonium salt solution is added to the cooled phenol solution,
again maintaining alkaline conditions and a low temperature.

Step 3: Isolation and Purification

The solutions from the two coupling reactions are combined.

The dye is precipitated from the reaction mixture by the addition of sodium chloride ("salting
out").

The precipitated dye is collected by filtration.

The filter cake is washed with a saturated sodium chloride solution to remove impurities.
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e The purified dye is dried in an oven at a suitable temperature (e.g., 80-100°C) to yield the
final product as a powder.

Analytical Methods

The characterization and quantification of C.I. Acid Orange 95 can be performed using various
analytical techniques, primarily spectroscopic methods.

UV-Visible Spectroscopy

UV-Vis spectroscopy is used to determine the absorption characteristics of the dye.[2] A
solution of the dye is prepared in a suitable solvent (e.g., water), and its absorbance is
measured across the UV-visible range. The wavelength of maximum absorbance (Amax) is a
key characteristic. For quantitative analysis, a calibration curve can be constructed by
measuring the absorbance of a series of standard solutions of known concentrations, following
Beer-Lambert law.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is employed to identify the functional groups present in the molecule. A
sample of the solid dye is typically mixed with potassium bromide (KBr) to form a pellet, which
is then analyzed. The resulting spectrum will show characteristic absorption bands
corresponding to:

e O-H stretching from the hydroxyl groups.

N=N stretching of the azo groups.

S=0 stretching from the sulfonate groups.

C-H stretching and bending from the aromatic and aliphatic parts of the molecule.

C=C stretching from the aromatic rings.

This technique is crucial for confirming the chemical structure of the synthesized compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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